Cas no 68585-79-5 (Titanium tris(dioctylpyrophosphato)isopropoxide 90%)

• Product Name: Titanium tris(dioctylpyrophosphato)isopropoxide 90%
• CAS No: 68585-79-5
• MF: C₅₁H₁₁₆O₂₂P₆Ti
• MW: 1315.1631
• MDL: MFCD01320918
• CID: 971418
• Update Time: 2025-06-09

Titanium tris(dioctylpyrophosphato)isopropoxide 90% Chemical and Physical Properties

Names and Identifiers

• TITANIUM TRIS(DIOCTYLPYROPHOSPHATO)ISOPROPOXIDE, tech-90
• Isopropyl tri(dioctylphosphato) titanate
• tris(dioctyl phosphato-o'')(2-propanolato)-titaniu branched and linear
• titanium tris(dioctylphosphato)isopropoxide
• Titanium,tris(dioctyl phosphato-O'')(2-propanolato)-,branched and linear
• Tris(dioctyl phosphato-O'')(2-propanolato)titanium branched and linear
• TITANIUM TRIS(DIOCTYLPYROPHOSPHATO)ISOPROPOXIDE 90%
• Titanium tris(dioctylpyrophosphato)isopropoxide 90%

• MDL： MFCD01320918
• Inchi： 1S/3C16H36O7P2.C3H8O.Ti/c3*1-3-5-7-9-11-13-15-21-25(20,23-24(17,18)19)22-16-14-12-10-8-6-4-2;1-3(2)4;/h3*3-16H2,1-2H3,(H2,17,18,19);3-4H,1-2H3;
• InChI Key： KNXNFEMPRRJNKP-UHFFFAOYSA-N
• SMILES： [Ti].P(=O)(OP(=O)(O[H])O[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H].P(=O)(OP(=O)(O[H])O[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H].P(=O)(OP(=O)(O[H])O[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H].O([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 80
• Rotatable Bond Count: 54
• Complexity: 387
• Topological Polar Surface Area: 327

Experimental Properties

• Density: 1,04 g/cm3
• Melting Point: <0°C
• Flash Point: 63°C

Titanium tris(dioctylpyrophosphato)isopropoxide 90% Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：3.2
• PackingGroup：III
• TSCA：No

Additional information on Titanium tris(dioctylpyrophosphato)isopropoxide 90%

Research Brief on Titanium tris(dioctylpyrophosphato)isopropoxide 90% (CAS: 68585-79-5) in Chemical and Biomedical Applications

Titanium tris(dioctylpyrophosphato)isopropoxide 90% (CAS: 68585-79-5) is a specialized organotitanium compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of materials science, catalysis, and biomedical engineering. This research brief aims to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, and applications.

Recent studies have highlighted the role of Titanium tris(dioctylpyrophosphato)isopropoxide 90% as a highly effective catalyst in polymerization reactions. Its ability to facilitate controlled polymerization processes has been demonstrated in the synthesis of advanced polymeric materials with tailored properties. Researchers have also explored its use in the development of nanocomposites, where it serves as a coupling agent to enhance the dispersion of nanoparticles within polymer matrices, leading to improved mechanical and thermal properties.

In the biomedical field, this compound has shown promise as a surface modifier for medical implants. Its biocompatibility and ability to form stable coatings have been investigated in several in vitro and in vivo studies. For instance, coatings derived from Titanium tris(dioctylpyrophosphato)isopropoxide 90% have been shown to enhance the osseointegration of titanium-based implants, making them particularly valuable in orthopedic and dental applications. Additionally, its antimicrobial properties are being explored for the development of infection-resistant medical devices.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Titanium tris(dioctylpyrophosphato)isopropoxide 90% to achieve higher purity and yield. Novel purification techniques, such as solvent extraction and column chromatography, have been employed to address challenges related to impurities and by-products. These improvements are critical for ensuring the reproducibility and scalability of its applications in industrial settings.

Despite its potential, challenges remain in the widespread adoption of Titanium tris(dioctylpyrophosphato)isopropoxide 90%. Issues such as long-term stability under physiological conditions and potential cytotoxicity at higher concentrations require further investigation. Ongoing research is also exploring the environmental impact of this compound, particularly its biodegradability and potential accumulation in ecosystems.

In conclusion, Titanium tris(dioctylpyrophosphato)isopropoxide 90% (CAS: 68585-79-5) represents a versatile and promising compound with diverse applications in chemical and biomedical fields. Continued research efforts are expected to uncover new functionalities and address existing limitations, paving the way for its broader utilization in advanced technologies and medical innovations.